(2E)-3-(dimethylamino)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one

• IUPAC Name: (E)-3-(dimethylamino)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one
• InChI: InChI=1S/C12H12F3NO/c1-16(2)8-7-11(17)9-3-5-10(6-4-9)12(13,14)15/h3-8H,1-2H3/b8-7+
• InChI Key: AHNAAWZIFOCBDY-BQYQJAHWSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=CC=C(C=C1)C(F)(F)F
• Isomeric SMILES: CN(C)/C=C/C(=O)C1=CC=C(C=C1)C(F)(F)F
• Molecular Formula: C12H12F3NO
• Molecular Weight: 243.22 g/mol
• CAS No.: 882873-84-9

Description

(2E)-3-(dimethylamino)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one is a useful research compound. Its molecular formula is C12H12F3NO and its molecular weight is 243.229. The purity is usually 95%.
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Scientific Research Applications

Clinical Evaluation of Coronary Vasodilators

One study evaluated a new coronary vasodilator closely related to (2E)-3-(dimethylamino)-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one, focusing on patients with angina pectoris. The study highlighted the importance of controlled studies and objective criteria in assessing the efficacy of antianginal drugs, although it found no significant change in exercise tolerance or trinitrin consumption with the drug's administration (Sandler, 1960).

Biodistribution and Radiation Dosimetry

Another study investigated the biodistribution and radiation dosimetry of [123I]ADAM, a compound structurally similar to this compound, in healthy human volunteers. The study aimed to evaluate [123I]ADAM's potential as a tracer for single-photon emission tomography (SPECT) imaging of serotonin receptors, finding it of potential value with acceptable dosimetry and high brain uptake (Kauppinen et al., 2002).

SPECT of Serotonin Transporters

Further research on [123I]ADAM aimed to characterize its distribution in the normal brain, identifying optimal imaging times for quantification of serotonin transporters (SERT) in humans. The study found that [123I]ADAM accumulates in cerebral regions with high SERT density, supporting its use for SERT imaging in humans (Catafau et al., 2005).

Environmental Phenol Exposure

A study on the urinary concentrations of environmental phenols in pregnant women highlighted the widespread use of chemicals similar to this compound in consumer products. The research emphasized the importance of monitoring exposure to these compounds due to their potential health effects (Mortensen et al., 2014).